Cas no 932322-82-2 (ethyl 7-methyl-1-{(3-methylphenyl)carbamoylmethyl}-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate)

• Product Name: ethyl 7-methyl-1-{(3-methylphenyl)carbamoylmethyl}-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• CAS No: 932322-82-2
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5428353
• Update Time: 2025-10-31

ethyl 7-methyl-1-{(3-methylphenyl)carbamoylmethyl}-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-methyl-1-[2-(3-methylanilino)-2-oxoethyl]-4-oxo-1,8-naphthyridine-3-carboxylate
• ethyl 7-methyl-1-{(3-methylphenyl)carbamoylmethyl}-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C21H21N3O4/c1-4-28-21(27)17-11-24(20-16(19(17)26)9-8-14(3)22-20)12-18(25)23-15-7-5-6-13(2)10-15/h5-11H,4,12H2,1-3H3,(H,23,25)
• InChI Key： AIYFQWPDYNWWRP-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(C)=C2)=O)C2=C(C=CC(C)=N2)C(=O)C(C(OCC)=O)=C1

Additional information on ethyl 7-methyl-1-{(3-methylphenyl)carbamoylmethyl}-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

Comprehensive Overview of Ethyl 7-methyl-1-{(3-methylphenyl)carbamoylmethyl}-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 932322-82-2)

The compound Ethyl 7-methyl-1-{(3-methylphenyl)carbamoylmethyl}-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 932322-82-2) is a highly specialized organic molecule with a unique structural framework. Its 1,8-naphthyridine core, combined with a carbamoylmethyl substituent and an ethyl carboxylate group, makes it a subject of interest in pharmaceutical and materials science research. This compound is often explored for its potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends in scientific literature highlight a growing interest in naphthyridine derivatives due to their versatile biological activities. Researchers are particularly focused on their role in designing small-molecule inhibitors for diseases like cancer and inflammatory disorders. The presence of the 3-methylphenyl moiety in this compound suggests potential interactions with hydrophobic binding pockets in biological targets, a feature commonly leveraged in medicinal chemistry.

From a synthetic perspective, the ethyl carboxylate group in CAS No. 932322-82-2 offers reactivity for further derivatization, making it a valuable intermediate in organic synthesis. Chemists often utilize such compounds to develop heterocyclic scaffolds with enhanced pharmacokinetic properties. The 7-methyl substitution on the naphthyridine ring further influences the electronic distribution, which can be critical for optimizing drug-like properties such as solubility and metabolic stability.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthetic intermediates. The structural complexity of Ethyl 7-methyl-1-{(3-methylphenyl)carbamoylmethyl}-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate necessitates efficient and sustainable synthesis routes. Recent advancements in catalytic methods and flow chemistry have been explored to minimize waste and improve yields for similar compounds.

Another area of interest is the computational modeling of naphthyridine-based compounds. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently conducted to predict the binding affinity and selectivity of derivatives like CAS No. 932322-82-2. These in silico approaches are invaluable for accelerating drug discovery pipelines and reducing experimental costs.

Given the rising demand for precision medicine, the role of tailored small-molecule therapeutics cannot be overstated. The structural features of Ethyl 7-methyl-1-{(3-methylphenyl)carbamoylmethyl}-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate align well with the search for targeted therapies, particularly in oncology and immunology. Its potential to interact with kinase enzymes or GPCRs (G-Protein Coupled Receptors) is a subject of ongoing investigation.

In summary, CAS No. 932322-82-2 represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and computational drug design. Its multifaceted applications and adaptability to modern research methodologies underscore its significance in contemporary scientific inquiry. Future studies may further elucidate its mechanistic pathways and expand its utility in therapeutic development.